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Compound of Interest

Compound Name: TINUVIN-1130

Cat. No.: B3417381

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. TINUVIN-1130, a liquid UV
absorber of the hydroxyphenyl-benzotriazole class, requires careful management throughout
its lifecycle, including its ultimate disposal.[1][2] Adherence to correct disposal procedures is
not only a regulatory requirement but also a critical step in protecting personnel and the
environment from potential harm.

Hazard Profile of TINUVIN-1130

Before delving into disposal procedures, it is essential to understand the hazards associated
with TINUVIN-1130. According to safety data sheets (SDS), TINUVIN-1130 is classified as
follows:

» Skin Sensitization: May cause an allergic skin reaction.[3][4][5]
e Aquatic Hazard: Toxic to aquatic life with long-lasting effects.[3][4][5]

This information underscores the importance of preventing skin contact and environmental
release.

Quantitative Environmental Impact Data

The environmental toxicity of TINUVIN-1130 has been determined through standardized
testing. These values highlight the chemical's potential impact on aquatic ecosystems and
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inform the stringent disposal guidelines.

Parameter Test Organism Result Reference

Oncorhynchus mykiss
LC50 (96 hours) ] 2.8 mg/L [3]
(Rainbow Trout)

Daphnia magna
EC50 (48 hours) 4 mg/L [3]
(Water Flea)

IC50 (3 hours) Microorganisms > 1000 mg/L [4]

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EC50: The
concentration of a substance that produces a specified effect in 50% of the test organisms.
IC50: The concentration of a substance that causes 50% inhibition of a given biological
process.

Step-by-Step Disposal Protocol

The primary directive for the disposal of TINUVIN-1130 is to "Dispose of contents/container in
accordance with local regulations."[3][6] While specific regulations will vary by region, the
following steps provide a general framework for safe disposal:

« Containment of Spills: In the event of a spill, the material should be contained, solidified, and
placed in suitable, labeled containers for disposal.[6] Do not allow the substance to enter
drains, surface waters, or groundwater.[3][6] Any spillage should be collected.[3][4][5]

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including protective
gloves, when handling TINUVIN-1130 waste.[3][4][5]

o Waste Collection:

o Collect waste TINUVIN-1130 and any contaminated materials (e.g., absorbents, paper
towels) in designated, sealed containers.

o Contaminated work clothing should not be allowed out of the workplace and must be
washed before reuse.[3][4][5]
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» Disposal Method:

o One recommended disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[7]

o Alternatively, transfer the waste into a suitable container for disposal in accordance with
the waste regulations of your institution and region.[8]

o Consult with Professionals: Always consult with your institution's Environmental Health and
Safety (EHS) department or a licensed waste disposal contractor to ensure full compliance

with all applicable regulations.

Disposal Decision Pathway

The following diagram illustrates the logical steps for the proper disposal of TINUVIN-1130.
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Gtart: TINUVIN-1130 Waste GeneratecD

:

Is it a spill?

Contain, solidify, and place
in a suitable container for disposal.

Wear appropriate PPE
(gloves, etc.).

Collect waste in a
designated, sealed container.

Consult institutional EHS or
a licensed waste disposal contractor.

Dispose of waste according to
local, regional, and national regulations.

(End: Proper Disposal Complete)

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of TINUVIN-1130.
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By following these guidelines and consulting with safety professionals, you can ensure the safe
and compliant disposal of TINUVIN-1130, thereby protecting yourself, your colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory and the Environment:
Proper Disposal of TINUVIN-1130]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3417381#tinuvin-1130-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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